Cas no 1361501-67-8 (2-Methoxy-3-(2,4,6-trichlorophenyl)pyridine-5-acetonitrile)

• Product Name: 2-Methoxy-3-(2,4,6-trichlorophenyl)pyridine-5-acetonitrile
• CAS No: 1361501-67-8
• MF: C₁₄H₉Cl₃N₂O
• MW: 327.593060255051
• CID: 4967548
• Update Time: 2025-10-28

2-Methoxy-3-(2,4,6-trichlorophenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(2,4,6-trichlorophenyl)pyridine-5-acetonitrile

• Inchi： 1S/C14H9Cl3N2O/c1-20-14-10(4-8(2-3-18)7-19-14)13-11(16)5-9(15)6-12(13)17/h4-7H,2H2,1H3
• InChI Key： NMVLDPJANLOWEC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=NC=C(CC#N)C=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 4.3
• Topological Polar Surface Area: 45.9

Additional information on 2-Methoxy-3-(2,4,6-trichlorophenyl)pyridine-5-acetonitrile

Recent Advances in the Study of 2-Methoxy-3-(2,4,6-trichlorophenyl)pyridine-5-acetonitrile (CAS: 1361501-67-8)

2-Methoxy-3-(2,4,6-trichlorophenyl)pyridine-5-acetonitrile (CAS: 1361501-67-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core and trichlorophenyl moiety, has been investigated for its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the context of anti-inflammatory and anti-cancer drug candidates.

The compound's structural features, including the electron-withdrawing trichlorophenyl group and the methoxy substituent, contribute to its reactivity and biological activity. Researchers have utilized 2-Methoxy-3-(2,4,6-trichlorophenyl)pyridine-5-acetonitrile as a building block in the synthesis of more complex molecules, leveraging its ability to undergo various chemical transformations. Recent publications highlight its use in the development of kinase inhibitors, which are of particular interest in oncology research.

One of the most notable findings in recent literature is the compound's potential as a precursor for the synthesis of small-molecule inhibitors targeting specific protein kinases involved in cancer cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Methoxy-3-(2,4,6-trichlorophenyl)pyridine-5-acetonitrile exhibited promising inhibitory activity against certain tyrosine kinases, with IC50 values in the nanomolar range. This suggests its utility in the design of targeted cancer therapies.

In addition to its applications in oncology, recent research has also explored the compound's potential in inflammatory disease models. The trichlorophenyl moiety has been associated with modulation of inflammatory pathways, making it a candidate for the development of novel anti-inflammatory agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of 2-Methoxy-3-(2,4,6-trichlorophenyl)pyridine-5-acetonitrile showed significant activity in reducing pro-inflammatory cytokine production in vitro.

The synthesis and characterization of 2-Methoxy-3-(2,4,6-trichlorophenyl)pyridine-5-acetonitrile have been refined in recent years, with several research groups reporting improved synthetic routes that enhance yield and purity. Advanced analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry, have been employed to confirm the compound's structure and purity, ensuring its suitability for further pharmaceutical development.

Looking ahead, the versatility of 2-Methoxy-3-(2,4,6-trichlorophenyl)pyridine-5-acetonitrile as a chemical scaffold presents numerous opportunities for drug discovery. Future research directions may include the exploration of its derivatives as potential therapeutics for neurodegenerative diseases, given the growing interest in small-molecule modulators of neuronal signaling pathways. Additionally, its application in the development of fluorescent probes for biological imaging is an area of emerging interest.

In conclusion, 2-Methoxy-3-(2,4,6-trichlorophenyl)pyridine-5-acetonitrile (CAS: 1361501-67-8) represents a valuable chemical entity in pharmaceutical research, with demonstrated potential in multiple therapeutic areas. Continued investigation into its biological activities and synthetic applications is likely to yield further insights and innovations in drug discovery.